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Compound of Interest

Compound Name: Remodelin hydrobromide

Cat. No.: B610444

For researchers and scientists in the dynamic field of drug development, ensuring a safe
laboratory environment is paramount. This guide provides essential, immediate safety and
logistical information for handling Remodelin hydrobromide, a potent inhibitor of N-
acetyltransferase 10 (NAT10). Adherence to these procedures will help mitigate risks and
ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

Remodelin hydrobromide is classified with the following hazards:

o Harmful if swallowed (Acute Toxicity - Oral 4)[1]

Causes skin irritation (Skin Irritation 2)[1]

Causes serious eye irritation (Eye Irritation 2A)[1]

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure 3)[1]

Very toxic to aquatic life with long-lasting effects[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.
Inspect before use and change
immediately upon contact with

the substance.

To prevent skin contact and
irritation[1][2].

Eye Protection

Chemical safety goggles that
meet the ANSI Z.87.1

standard.

To protect eyes from splashes
and dust, preventing serious

irritation[1].

Skin and Body Protection

A fully buttoned Nomex®
laboratory coat or equivalent

chemical-resistant lab coat.

To protect skin from accidental

contact and contamination[2].

Respiratory Protection

Use a NIOSH-approved
respirator with an appropriate
cartridge if working in a poorly
ventilated area or when the
material is in a powdered form

that can be easily inhaled.

To prevent respiratory tract
irritation[1][3].

Safe Handling and Experimental Workflow

A systematic approach to handling Remodelin hydrobromide is crucial. The following

workflow outlines the key steps from preparation to disposal to ensure a safe experimental

process.
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Workflow for Safe Handling of Remodelin Hydrobromide
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Safe handling workflow for Remodelin hydrobromide.
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Operational and Disposal Plans

Storage: Store Remodelin hydrobromide in a tightly sealed container in a dry, dark place. For
short-term storage (days to weeks), a temperature of O - 4°C is recommended. For long-term
storage (months to years), store at -20°C[4].

Spill Management: In case of a spill, ensure adequate ventilation. Avoid breathing dust. For
solid spills, carefully sweep or scoop up the material and place it into a designated, labeled
waste container. Prevent the substance from entering drains as it is very toxic to aquatic life[1].

First Aid Measures:

 After inhalation: Move the person to fresh air. If unconscious, place them in a stable side
position for transportation.

 After skin contact: Immediately wash the affected area with soap and water and rinse
thoroughly[1].

o After eye contact: Rinse the opened eye for several minutes under running water. If
symptoms persist, consult a doctor[1].

» After swallowing: Immediately call a doctor[1].

Disposal Plan: Remodelin hydrobromide and its containers must not be disposed of with
household garbage[1]. All waste must be treated as hazardous.

o Segregation: Collect solid and liquid waste in separate, clearly labeled, and sealed
containers.

o Labeling: Label waste containers with "Hazardous Waste" and the full chemical name,
"Remodelin hydrobromide." Do not use abbreviations[5].

¢ Collection: Follow your institution's and local regulations for hazardous chemical waste
disposal. Contact your Environmental Health and Safety (EHS) department for collection and
disposal procedures|[5].

Quantitative Data Summary
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Property Value Source
Molecular Formula C15H14N4S « HBr [6]
Molecular Weight 363.3 g/mol [6]

DMF: 25 mg/mIDMSO: 25
mg/mIDMSO:PBS (pH 7.2)

Solubility [6]
(1:2): 0.3 mg/mlEthanol: 0.5
mg/ml
Storage (Short-term) 0-4°C [4]
Storage (Long-term) -20 °C [4]

By implementing these safety protocols, researchers can confidently handle Remodelin
hydrobromide, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. canterbury.ac.nz [canterbury.ac.nz]

2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

3. PPE for Hazardous Chemicals [canadasafetytraining.com]

4. Evolve's guide to storing lab chemicals safely [evolveltd.eu]

5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

6. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Remodelin Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://evolveltd.eu/samples-storage-and-preservation/
https://evolveltd.eu/samples-storage-and-preservation/
https://www.benchchem.com/product/b610444?utm_src=pdf-body
https://www.benchchem.com/product/b610444?utm_src=pdf-body
https://www.benchchem.com/product/b610444?utm_src=pdf-custom-synthesis
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://evolveltd.eu/samples-storage-and-preservation/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b610444#personal-protective-equipment-for-handling-remodelin-hydrobromide
https://www.benchchem.com/product/b610444#personal-protective-equipment-for-handling-remodelin-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b610444+#personal-protective-equipment-for-handling-
remodelin-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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